Cas no 2138184-44-6 (2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde)
2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde
- EN300-726220
- 2138184-44-6
- 2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde
-
- Inchi: 1S/C11H13N3O/c15-8-9-6-12-10(13-7-9)14-5-4-11(14)2-1-3-11/h6-8H,1-5H2
- InChI Key: CZGMPNWRAAUWGK-UHFFFAOYSA-N
- SMILES: O=CC1C=NC(=NC=1)N1CCC21CCC2
Computed Properties
- Exact Mass: 203.105862047g/mol
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.1Ų
2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-726220-1.0g |
2-{1-azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde |
2138184-44-6 | 1g |
$0.0 | 2023-06-06 |
2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde
Recent Advances in the Study of 2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde (CAS: 2138184-44-6)
The compound 2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde (CAS: 2138184-44-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies have highlighted the versatility of 2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde as a key intermediate in the synthesis of novel small-molecule inhibitors. Its spirocyclic structure and aldehyde functionality make it a valuable scaffold for the development of compounds targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors, showing promising activity against cancer-related kinases.
In addition to its role in kinase inhibition, this compound has also been explored for its potential in modulating protein-protein interactions (PPIs). A recent preprint on bioRxiv reported that derivatives of 2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde exhibited high affinity for specific protein targets involved in neurodegenerative diseases, suggesting its potential as a lead compound for therapeutic development in this area.
The synthetic routes to 2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde have been optimized in recent years, with several research groups reporting improved yields and scalability. A 2022 paper in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the number of steps required for its production, making it more accessible for large-scale applications.
From a pharmacological perspective, the compound's pharmacokinetic properties have been investigated in preclinical models. Data presented at the 2023 American Chemical Society National Meeting indicated favorable absorption and distribution profiles, though further optimization may be required to address metabolic stability issues observed in some derivatives.
Looking ahead, the unique structural features of 2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde continue to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation strategies and as a warhead in covalent inhibitor design. These developments underscore the compound's growing importance in modern drug discovery efforts.
2138184-44-6 (2-{1-Azaspiro[3.3]heptan-1-yl}pyrimidine-5-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)